5,6-Epoxy-13-cis Retinoic Acid
5,6-Epoxy-13-cis Retinoic Acid
Brand Name:
Vulcanchem
CAS No.:
81444-57-7
VCID:
VC0029556
InChI:
InChI=1S/C20H28O3/c1-15(8-6-9-16(2)14-17(21)22)10-13-20-18(3,4)11-7-12-19(20,5)23-20/h6,8-10,13-14H,7,11-12H2,1-5H3,(H,21,22)/b9-6+,13-10+,15-8+,16-14-
SMILES:
CC(=CC=CC(=CC(=O)O)C)C=CC12C(CCCC1(O2)C)(C)C
Molecular Formula:
C₂₀H₂₈O₃
Molecular Weight:
316.43
5,6-Epoxy-13-cis Retinoic Acid
CAS No.: 81444-57-7
Reference Standards
VCID: VC0029556
Molecular Formula: C₂₀H₂₈O₃
Molecular Weight: 316.43
CAS No. | 81444-57-7 |
---|---|
Product Name | 5,6-Epoxy-13-cis Retinoic Acid |
Molecular Formula | C₂₀H₂₈O₃ |
Molecular Weight | 316.43 |
IUPAC Name | (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl)nona-2,4,6,8-tetraenoic acid |
Standard InChI | InChI=1S/C20H28O3/c1-15(8-6-9-16(2)14-17(21)22)10-13-20-18(3,4)11-7-12-19(20,5)23-20/h6,8-10,13-14H,7,11-12H2,1-5H3,(H,21,22)/b9-6+,13-10+,15-8+,16-14- |
SMILES | CC(=CC=CC(=CC(=O)O)C)C=CC12C(CCCC1(O2)C)(C)C |
Synonyms | 13-cis-5,6-Epoxy-5,6-dihydroretinoic Acid; Isotretinoin EP Impurity G |
PubChem Compound | 71316381 |
Last Modified | Nov 11 2021 |
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